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Compound of Interest

Compound Name: 1,2-Diaminoanthraquinone

Cat. No.: B157652

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Diaminoanthraquinone (DAQ) is a versatile molecule utilized in various research and
development applications, most notably as a fluorescent probe for the detection of nitric oxide
(NO) in cellular systems.[1] Its utility stems from a reaction with nitric oxide in the presence of
oxygen to form a fluorescent triazole derivative, allowing for the visualization and quantification
of NO production.[1] Proper preparation of stock solutions is critical for obtaining reliable and
reproducible experimental results. These application notes provide a comprehensive protocol
for the preparation, storage, and handling of 1,2-Diaminoanthraquinone stock solutions.

Physicochemical Properties and Solubility

1,2-Diaminoanthraquinone is a solid at room temperature with limited solubility in aqueous
solutions.[2] Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing
concentrated stock solutions. The solubility of 1,2-Diaminoanthraquinone in DMSO is
approximately 62.5 mg/mL, which corresponds to a molar concentration of 262.33 mM.
Assistance from ultrasonication may be required to fully dissolve the compound. While other
polar organic solvents may be used, their efficacy is less documented for the 1,2-isomer
compared to its derivatives.
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Data Presentation: Preparing 1,2-
Diaminoanthraquinone Stock Solutions in DMSO

The following table provides the required volume of DMSO to prepare stock solutions of
commonly used concentrations from standard commercial quantities of 1,2-
Diaminoanthraquinone powder.

Mass of 1,2- Desired Stock

Diaminoanthraquinone Concentration Volume of DMSO to Add
1 mg 1mMm 4.1973 mL
1mg 5 mM 0.8395 mL
1mg 10 mM 0.4197 mL
5 mg 1mMm 20.9864 mL
5mg 5 mM 4.1973 mL
5mg 10 mM 2.0986 mL
10 mg 1mMm 41.9727 mL
10 mg 5mM 8.3945 mL
10 mg 10 mM 4.1973 mL

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of 1,2-
Diaminoanthraquinone in DMSO

This protocol describes the preparation of a 10 mM stock solution from 5 mg of 1,2-
Diaminoanthraquinone powder.

Materials:
e 1,2-Diaminoanthraquinone powder (5 mg)

e Anhydrous Dimethyl Sulfoxide (DMSO)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b157652?utm_src=pdf-body
https://www.benchchem.com/product/b157652?utm_src=pdf-body
https://www.benchchem.com/product/b157652?utm_src=pdf-body
https://www.benchchem.com/product/b157652?utm_src=pdf-body
https://www.benchchem.com/product/b157652?utm_src=pdf-body
https://www.benchchem.com/product/b157652?utm_src=pdf-body
https://www.benchchem.com/product/b157652?utm_src=pdf-body
https://www.benchchem.com/product/b157652?utm_src=pdf-body
https://www.benchchem.com/product/b157652?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Microcentrifuge tubes or amber glass vials
Pipettors and sterile pipette tips
Vortex mixer

Ultrasonic bath

Procedure:

Weighing: Accurately weigh 5 mg of 1,2-Diaminoanthraquinone powder and transfer it to a
sterile microcentrifuge tube or an amber glass vial.

Solvent Addition: Add 2.0986 mL of anhydrous DMSO to the tube or vial containing the
powder.

Dissolution: Tightly cap the tube or vial and vortex thoroughly for 1-2 minutes to facilitate
dissolution.

Sonication (if necessary): If the powder is not fully dissolved after vortexing, place the tube or
vial in an ultrasonic bath for 5-10 minutes, or until the solution is clear.

Storage: Once fully dissolved, the stock solution is ready for use or storage. For long-term
storage, it is recommended to aliquot the stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles.

Protocol for Intracellular Nitric Oxide Detection

This protocol provides a general workflow for using a 1,2-Diaminoanthraquinone stock

solution to detect nitric oxide in cultured cells. This is a representative protocol and may require

optimization for specific cell types and experimental conditions.

Materials:

e 10 mM 1,2-Diaminoanthraquinone stock solution in DMSO

e Cultured cells in a suitable vessel (e.g., 96-well plate, chamber slide)
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e Phosphate-buffered saline (PBS) or other appropriate physiological buffer
e Cell culture medium

o Fluorescence microscope or plate reader

Procedure:

Working Solution Preparation: Prepare a working solution of 1,2-Diaminoanthraquinone by
diluting the 10 mM DMSO stock solution in cell culture medium or a suitable buffer to the
desired final concentration (typically in the low micromolar range). It is crucial to maintain a
low final concentration of DMSO (generally below 0.1%) to prevent cellular toxicity.

Cell Treatment: Remove the existing cell culture medium from the cells and wash once with
PBS.

Loading: Add the 1,2-Diaminoanthraquinone working solution to the cells and incubate for
a specified period (e.g., 30-60 minutes) under standard cell culture conditions to allow for
cellular uptake of the probe.

Washing: After incubation, remove the loading solution and wash the cells two to three times
with PBS to remove any extracellular probe.

Stimulation (Optional): If the experiment involves measuring stimulated NO production, add
the stimulating agent to the cells in fresh medium or buffer.

Imaging/Measurement: Image the cells using a fluorescence microscope with appropriate
filters for detecting the fluorescent product of the reaction between 1,2-
Diaminoanthraquinone and nitric oxide. Alternatively, quantify the fluorescence intensity
using a fluorescence plate reader.

Safety and Handling

1,2-Diaminoanthraquinone is classified as a hazardous substance. Users should consult the
Safety Data Sheet (SDS) before use.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat, when handling 1,2-Diaminoanthraquinone powder and its
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solutions.

e Engineering Controls: Handle the powder in a well-ventilated area or a chemical fume hood
to avoid inhalation of dust.

o Handling Solutions: DMSO facilitates the absorption of substances through the skin.
Exercise extreme caution when handling DMSO solutions of 1,2-Diaminoanthraquinone.

» Disposal: Dispose of all waste materials in accordance with local, state, and federal
regulations.

Storage and Stability

e Stock Solutions: Store the DMSO stock solution at -20°C for up to one month or at -80°C for
up to six months.[1] Protect the solution from light and store under an inert atmosphere, such
as nitrogen, for optimal stability.[1]

e Aqueous Solutions: 1,2-Diaminoanthraquinone is stable in aqueous solutions with a pH
between 6 and 10.

Visualizations

Storage & Use
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Caption: Workflow for preparing 1,2-Diaminoanthraquinone stock solution.
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Caption: Signaling pathway for nitric oxide detection using DAQ.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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